Cas no 1806399-90-5 (3-Ethyl-4-nitrophenylpropanoic acid)

• Product Name: 3-Ethyl-4-nitrophenylpropanoic acid
• CAS No: 1806399-90-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 4938283
• Update Time: 2025-10-29

3-Ethyl-4-nitrophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-nitrophenylpropanoic acid

• Inchi： 1S/C11H13NO4/c1-3-8-6-9(7(2)11(13)14)4-5-10(8)12(15)16/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： YMXNUKFHBQNWHS-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(=C(CC)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.08445790 g/mol
• Monoisotopic Mass: 223.08445790 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1
• Molecular Weight: 223.22

Additional information on 3-Ethyl-4-nitrophenylpropanoic acid

Comprehensive Analysis of 3-Ethyl-4-nitrophenylpropanoic Acid (CAS No. 1806399-90-5): Properties, Applications, and Industry Trends

3-Ethyl-4-nitrophenylpropanoic acid (CAS No. 1806399-90-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrophenyl derivative belongs to the class of aromatic carboxylic acids, characterized by an ethyl group at the 3-position and a nitro substituent at the 4-position of the phenyl ring. The compound's molecular formula C₁₁H₁₃NO₄ suggests potential for diverse chemical modifications, making it valuable for drug intermediate synthesis and fine chemical applications.

Recent studies highlight the growing demand for nitrophenyl derivatives in medicinal chemistry, particularly for developing enzyme inhibitors and bioactive molecules. The presence of both electron-withdrawing (nitro) and electron-donating (ethyl) groups creates interesting electronic properties that researchers are exploring for structure-activity relationship studies. Analytical techniques like HPLC purification and NMR characterization confirm the compound's high purity (>98%), meeting stringent requirements for pharmaceutical applications.

The synthesis of 3-Ethyl-4-nitrophenylpropanoic acid typically involves multi-step organic reactions including Friedel-Crafts alkylation and nitration processes. Manufacturers are optimizing production methods to address growing interest from the contract research organization (CRO) sector. Stability studies show the compound remains stable under standard storage conditions (2-8°C in amber vials), though sensitivity to strong oxidizers requires proper handling protocols.

Emerging applications include its use as a building block for fluorescent probes in bioimaging and as a precursor for crop protection agents. The compound's logP value (approximately 2.3) suggests favorable membrane permeability, sparking interest in drug delivery system research. Regulatory-compliant batches are now available through major chemical suppliers, with certificates of analysis including residual solvent profiles and heavy metal content verification.

Market analysts note increasing patent filings incorporating CAS 1806399-90-5 in novel formulations, particularly in anti-inflammatory and antimicrobial research areas. The compound's structure-activity relationship with various biological targets makes it valuable for high-throughput screening libraries. Recent publications demonstrate its utility in developing small molecule modulators for metabolic disorders.

Quality control protocols for 3-Ethyl-4-nitrophenylpropanoic acid emphasize chromatographic purity assessment and spectroscopic confirmation. The compound's UV-Vis spectrum shows characteristic absorption around 265 nm, useful for analytical method development. Industrial scale-up challenges are being addressed through continuous flow chemistry approaches, improving yield while reducing environmental impact.

Research trends indicate growing cross-disciplinary applications, from material science (as a monomer for specialty polymers) to diagnostic reagent development. The compound's crystallographic data has been characterized, revealing interesting packing motifs that may influence formulation strategies. Stability-indicating methods have been validated per ICH guidelines for pharmaceutical applications.

Environmental fate studies show 3-Ethyl-4-nitrophenylpropanoic acid undergoes biodegradation under appropriate conditions, addressing sustainability concerns. The scientific community continues exploring its potential in green chemistry applications, particularly as a template for catalyzed transformations. Current research focuses on derivatization strategies to enhance its bioavailability profile for therapeutic applications.

Supply chain specialists note stable availability of CAS 1806399-90-5 despite global raw material fluctuations, with current production capacities meeting research-grade and development-scale demands. The compound's role in medicinal chemistry continues expanding, particularly in fragment-based drug design approaches. Technical data sheets now include comprehensive spectral libraries to support research applications.

Future directions include exploring the compound's potential in personalized medicine formulations and targeted therapy development. Its structural features make it particularly interesting for chemoinformatics studies and molecular docking simulations. As analytical techniques advance, researchers anticipate discovering new applications for this versatile chemical intermediate across multiple scientific disciplines.